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Compound of Interest

Compound Name: Octanophenone

cat. No.: B1677104

Octanophenone is an aromatic ketone with the chemical formula C14H200.[1][2][3] Its
thermochemical properties are crucial for understanding its stability, reactivity, and behavior in
various chemical and biological systems.

Physical and Thermochemical Properties

The following tables summarize the available physical and thermochemical data for
octanophenone. It is important to note that while some of these values are from experimental
sources, others, such as the Gibbs free energy of formation, have been calculated using
estimation methods.[4]

Table 1: Physical Properties of Octanophenone

Property Value Source
Molecular Formula C14H200 [5]
Molecular Weight 204.31 g/mol

Melting Point 21.5-235°C

Boiling Point 285-290 °C

Density 0.936 g/mL at 25 °C

Vapor Pressure 0.00247 mmHg at 25°C

Refractive Index n20/D 1.5044

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1677104?utm_src=pdf-interest
https://www.benchchem.com/product/b1677104?utm_src=pdf-body
https://irl.umsl.edu/cgi/viewcontent.cgi?params=/context/thesis/article/1333/&path_info=Dan_Simmons_MS_Thesis.FINAL.pdf
https://www.researchgate.net/publication/335733484_Sublimation_Enthalpies_of_Organic_Compounds_A_Very_Large_Database_with_a_Match_to_Crystal_Structure_Determinations_and_a_Comparison_with_Lattice_Energies
https://pubchem.ncbi.nlm.nih.gov/compound/Octanophenone
https://www.benchchem.com/product/b1677104?utm_src=pdf-body
https://www.chemeo.com/cid/57-826-2/1-Octanone-1-phenyl
https://www.benchchem.com/product/b1677104?utm_src=pdf-body
http://media.iupac.org/publications/pac/1961/pdf/0201x0133.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Table 2: Thermochemical Properties of Octanophenone

Property Value Unit Source/Note

Standard Gibbs Free
Joback Calculated

Energy of Formation 50.49 kJ/mol
Property
(AfG®)
Enthalpy of Fusion
30.8 kJ/mol

(AfusH®)
Enthalpy of

by 54.9 kJ/mol

Vaporization (AvapH©)

Experimental Protocols: Determination of Enthalpy
of Combustion

While specific experimental data for the enthalpy of combustion of octanophenone is not
readily available in the literature, the methodology for its determination can be thoroughly
described based on studies of homologous alkyl phenyl ketones. The following protocol is
based on the work of Colomina, Latorre, and Perez-Ossorio on the heats of combustion of five
alkyl phenyl ketones.

Bomb Calorimetry for Alkyl Phenyl Ketones

The standard enthalpy of combustion is determined using a bomb calorimeter. This technique
measures the heat released when a substance is completely burned in a controlled volume of

oxygen.
Apparatus:

» A static bomb calorimeter with a platinum resistance thermometer.

o A sealed, oxygen-filled reaction vessel (the "bomb").

e A known volume of water surrounding the bomb in an insulated container.

« Ignition system (e.g., passing an electrical current through an iron wire).
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Procedure:

Calibration: The calorimeter is calibrated by burning a known mass of a standard substance
with a precisely known heat of combustion, such as benzoic acid. This determines the
effective heat capacity of the calorimeter system (the bomb, water, and other components).

Sample Preparation: A weighed sample of the liquid alkyl phenyl ketone is placed in a
crucible inside the bomb. A fuse wire (e.g., iron) is positioned to be in contact with the
sample.

Combustion: The bomb is sealed, filled with high-pressure oxygen (typically around 30 atm),
and placed in the calorimeter with a known amount of water. The sample is ignited, and the
temperature change of the water is carefully measured.

Corrections: Corrections are made for the heat of ignition from the fuse wire and for the
formation of nitric acid from any nitrogen present in the bomb.

Calculation: The heat of combustion at constant volume (AU _c) is calculated from the
temperature rise and the effective heat capacity of the calorimeter. This is then converted to
the enthalpy of combustion at constant pressure (AH_c) using the relationship between
enthalpy and internal energy.

The following diagram illustrates the workflow for this experimental procedure.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4 )

Preparation & Calibration

Calibrate Calorimeter
(with Benzoic Acid)

:

Prepare Sample
(Weighed Alkyl Phenyl Ketone)

mple, Fuse, Oxygen)

Assemble Bomb
(Sa
NG

Experiment
Ignite Sample &
Measure Temperature Rise
4 Data Avnalysis

Apply Corrections
(Ignition, Acid Formation)

:

[ Calculate AU _c
(

Constant Volume)

:

Calculate AH_c
(Constant Pressure)
. J

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratgry

Check Availability & Pricing

- Combustlon

Propiophenone -
(Ethyl)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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